Cas no 2092786-54-2 ({6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol)

• Product Name: {6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol
• CAS No: 2092786-54-2
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 5254297
• Update Time: 2026-03-09

{6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-1H-pyrrolo[3,2-b]pyridin-3-yl)-methanol
• {6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol

• Inchi： 1S/C8H7BrN2O/c9-6-1-7-8(11-3-6)5(4-12)2-10-7/h1-3,10,12H,4H2
• InChI Key： AXVJVUQYMCCGFK-UHFFFAOYSA-N
• SMILES： C12C(CO)=CNC1=CC(Br)=CN=2

Additional information on {6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol

Introduction to {6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol (CAS No 2092786-54-2)

{6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol, with the CAS registry number 2092786-54-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their unique structural features and potential biological activities. The presence of a bromine atom at the 6-position of the pyrrolo[3,2-b]pyridine ring introduces additional complexity and reactivity to the molecule, making it a valuable subject for both synthetic and applied research.

The synthesis of {6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol involves a series of carefully designed reactions that highlight the versatility of heterocyclic chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements not only contribute to the scalability of production but also align with the growing demand for sustainable chemical processes in the pharmaceutical and agrochemical industries.

One of the most intriguing aspects of {6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol is its potential as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological targets, including kinases, ion channels, and receptors. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. Such findings underscore its potential as a scaffold for developing novel therapeutic agents.

In addition to its pharmacological applications, {6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has highlighted its ability to act as an efficient electron transporter in OLEDs, contributing to improved device performance and stability.

The structural versatility of {6-bromo-1H-pyrrolo[3,2-b]pyridin-3-yl}methanol also lends itself to various chemical modifications. Scientists have explored substituent effects on its properties, revealing that subtle changes in the molecular architecture can significantly alter its reactivity and bioavailability. These insights are crucial for tailoring the compound's properties to meet specific functional requirements in diverse applications.

From an environmental perspective, understanding the fate and toxicity of {6-bromo-1H-pyrrolo[3,2-b]pyridin-3-ylium methanol is essential for ensuring its safe use. Recent ecotoxicological studies have assessed its impact on aquatic organisms, providing valuable data for risk assessment and regulatory compliance. These studies emphasize the importance of sustainable practices in chemical synthesis and application.

In conclusion, {6-bromo-1H-pyrrolo[3,2-b]pyridin-methanol (CAS No 2092786-) represents a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations within chemistry and related fields.